Cas no 898414-65-8 (N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 898414-65-8
• MF: C₁₆H₁₂ClFN₂O₃S₂
• MW: 398.859483718872
• CID: 6065643
• PubChem ID: 7254329
• Update Time: 2025-10-28

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide
• Propanamide, N-(6-chloro-2-benzothiazolyl)-3-[(4-fluorophenyl)sulfonyl]-
• N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• F2536-1141
• N-(6-chlorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
• AKOS024657576
• 898414-65-8

• Inchi： 1S/C16H12ClFN2O3S2/c17-10-1-6-13-14(9-10)24-16(19-13)20-15(21)7-8-25(22,23)12-4-2-11(18)3-5-12/h1-6,9H,7-8H2,(H,19,20,21)
• InChI Key： RWYUAFQFNRTUGJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Cl)C=C2S1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 397.9961905g/mol
• Monoisotopic Mass: 397.9961905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• pka: 9.01±0.70(Predicted)

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 898414-65-8): An Overview

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 898414-65-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 898414-65-8, is characterized by its unique structural features and potential therapeutic applications. The compound's molecular structure includes a benzothiazole moiety and a fluorobenzenesulfonyl group, which contribute to its biological activity and pharmacological properties.

The chemical structure of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide is composed of a central propanamide backbone, with the 6-chloro-1,3-benzothiazol-2-yl group attached to the nitrogen atom and the 4-fluorobenzenesulfonyl group attached to the third carbon atom of the propanamide chain. This arrangement provides the molecule with a high degree of structural rigidity and specific interactions with biological targets.

Recent studies have highlighted the potential of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide have also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound shows low toxicity in preclinical models, which is a crucial factor for its potential clinical application.

In terms of drug discovery and development, N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide represents an important lead compound for further optimization. Researchers are currently exploring various structural modifications to enhance its potency and selectivity for specific biological targets. These efforts include the introduction of additional functional groups or modifications to the existing scaffold to improve binding affinity and reduce off-target effects.

The clinical potential of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide is further supported by ongoing clinical trials. Early-phase clinical trials have shown promising results in terms of safety and efficacy, with several trials currently underway to evaluate its therapeutic benefits in patients with inflammatory diseases and cancer. These trials are expected to provide valuable insights into the compound's clinical utility and pave the way for its potential approval as a new therapeutic agent.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 898414-65-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various diseases.